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Compound of Interest

Compound Name: O-ACETYL-L-TYROSINE

Cat. No.: B1583542 Get Quote

Technical Support Center: O-Acetyl-L-Tyrosine
A Guide for Researchers, Scientists, and Drug Development Professionals on Overcoming

Solubility Challenges in Neutral pH Buffers

Understanding the Molecule: The Root of the
Solubility Problem
O-Acetyl-L-Tyrosine is a chemically modified form of the amino acid L-Tyrosine. The core

challenge with its use stems from the properties of its parent molecule, L-Tyrosine, which has

notoriously low water solubility at a neutral pH (around 0.45 mg/mL).[1] Acetylation of the

phenolic hydroxyl group (O-acetylation) is a strategy employed to enhance solubility.[2]

However, this modification introduces a new challenge: the O-acetyl ester linkage is susceptible

to hydrolysis, especially in aqueous buffers. This hydrolysis reaction regenerates the poorly

soluble L-Tyrosine, which can then precipitate out of solution over time, leading to inaccurate

concentrations and failed experiments. Understanding this dynamic is the first step in

successful troubleshooting.

Diagram 1: Chemical Structures
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Precipitation Observed
in O-Acetyl-L-Tyrosine Solution

When did precipitation occur?

Immediately upon
preparation or cooling

Immediately

After minutes/hours
at room temp or 37°C

Over Time

Is your buffer pH
strictly neutral (7.0-7.4)?

Was the solution
prepared fresh?

Yes

Action:
Prepare a concentrated stock

in acidic buffer (pH < 5)
or 0.1M HCl. Neutralize

only in the final, dilute working solution.

No, pH is acidic/basic

Root Cause:
Hydrolysis to L-Tyrosine

No

Is the target concentration high
(e.g., > 5-10 mM)?

No

Root Cause:
Exceeding solubility limit

of the acetylated form

Yes

Action:
Prepare fresh solution

immediately before use.

Action:
Lower the working concentration.

Action:
Use gentle, brief warming

(37°C) to aid initial dissolution.
Use immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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